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Compound of Interest

Compound Name: Cinnamyl Alcohol

Cat. No.: B053735 Get Quote

Cinnamyl Alcohol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical and physical

properties of cinnamyl alcohol. The information is intended for use in research, development,

and quality control settings. All quantitative data is summarized in tables for ease of reference,

and detailed experimental protocols for key physical property measurements are provided.

Chemical Identity and Structure
Cinnamyl alcohol, systematically named (2E)-3-phenylprop-2-en-1-ol, is an aromatic alcohol.

[1][2] It consists of a phenyl group attached to a propenol backbone.[3] The compound exists

as a white to pale yellow crystalline solid at room temperature and is characterized by a

distinctive sweet, balsamic odor reminiscent of hyacinth.[1][2][4][5][6] It is found naturally in

esterified form in storax, Balsam of Peru, and cinnamon leaves.[4][7]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (E)-3-phenylprop-2-en-1-ol[2]

Other Names
Cinnamic alcohol, Styryl carbinol, Phenylallyl

alcohol, Styron[4][7]

CAS Number 104-54-1[1][8]

Molecular Formula C₉H₁₀O[1][8]

Molecular Weight 134.18 g/mol [1][8]

SMILES C1=CC=C(C=C1)/C=C/CO[2]

InChI Key OOCCDEMITAIZTP-QPJJXVBHSA-N[9]

Physicochemical Properties
The physical and chemical properties of cinnamyl alcohol are crucial for its application in

various fields, including perfumery, flavorings, and as an intermediate in pharmaceutical

synthesis.[1][3]

Table 2: Physical Properties
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Property Value Conditions

Appearance
White to pale cream/yellow

crystalline solid[1][3][10]
Standard

Odor
Sweet, balsamic, hyacinth-

like[1][6][7]
Standard

Melting Point 30-33 °C[1][4][9] -

Boiling Point 250-258 °C[3][4][7] 760 mmHg

Density 1.044 g/mL[1][9] at 25 °C

1.0397 g/cm³[4][8] at 35 °C

Vapor Pressure <0.01 mmHg[9][11] at 25 °C

0.012 mmHg[12][13] at 25 °C

Flash Point >93.3 °C (closed cup)[7] -

126 °C[4][6] -

Refractive Index 1.5819[7] at 20 °C

1.5758[7] at 33 °C

logP (Octanol/Water) 1.70 - 1.95[2][14] -

Table 3: Solubility Data
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Solvent Solubility Temperature

Water
Slightly soluble; 1.8 g/L[1][4]

[10][12]
20 °C

Ethanol Freely soluble[1][7][11] Standard

Diethyl Ether Freely soluble[7][11] Standard

Acetone Soluble[4] Standard

Dichloromethane Soluble[4] Standard

Glycerol Soluble[7][11] Standard

Table 4: Spectral Data

Technique Description

¹H NMR
Spectra available, shows characteristic peaks

for phenyl, vinyl, and methylene protons.[15][16]

¹³C NMR
Spectra available, confirms the carbon skeleton

of the molecule.[15][17]

Infrared (IR)

Spectra available, shows characteristic

absorptions for O-H, C=C (aromatic and vinyl),

and C-O stretching.[15][17]

Mass Spectrometry (MS)

Electron ionization mass spectra are available,

showing the molecular ion peak and

characteristic fragmentation patterns.[17]

Experimental Protocols
The following are detailed methodologies for determining key physical properties of cinnamyl
alcohol.

Melting Point Determination (Capillary Method)
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This protocol describes the determination of the melting point range of a solid organic

compound using a melting point apparatus with a heated metal block.

Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Cinnamyl alcohol sample (finely powdered)

Spatula

Mortar and pestle (optional)

Procedure:

Sample Preparation: If the cinnamyl alcohol sample is not already a fine powder, gently

grind it using a mortar and pestle.

Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample. A

small amount of the solid will be forced into the tube. Invert the tube and tap it gently on a

hard surface to pack the solid into the sealed end. Repeat until a packed column of 2-3 mm

in height is achieved.

Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer is correctly positioned with its bulb level with the sample.

Rapid Determination (Optional): Heat the block rapidly to get an approximate melting point.

This helps in saving time for the accurate determination. Allow the apparatus to cool

sufficiently before proceeding.

Accurate Determination: Heat the block again, but at a slower rate (approximately 1-2 °C per

minute) as the temperature approaches the expected melting point.
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Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the beginning of the melting range).

Continue heating slowly and record the temperature at which the last crystal of the solid

melts completely (the end of the melting range).

Repeat: For accuracy, repeat the determination with a fresh sample in a new capillary tube.

The results should be consistent.

Boiling Point Determination (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid. Since

cinnamyl alcohol is a solid at room temperature, it must first be melted.

Materials:

Thiele tube

High-boiling point mineral oil

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Bunsen burner or other heat source

Stand and clamp

Cinnamyl alcohol sample

Procedure:

Sample Preparation: Place a small amount of cinnamyl alcohol into the fusion tube and

gently heat it until it melts.

Apparatus Assembly: Attach the fusion tube containing the molten sample to a thermometer

using a rubber band or thread. The bottom of the fusion tube should be level with the
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thermometer bulb.

Capillary Insertion: Place the capillary tube (sealed end up) into the molten sample inside the

fusion tube.

Heating: Clamp the Thiele tube and fill it with mineral oil so that the side arm is about two-

thirds full. Suspend the thermometer and fusion tube assembly in the Thiele tube, ensuring

the sample is below the oil level and the open end of the fusion tube is above the oil.

Observation: Gently heat the side arm of the Thiele tube. The convection currents will ensure

uniform heating of the oil. As the temperature rises, air trapped in the capillary tube will

expand and slowly bubble out.

Boiling Point Identification: When the boiling point is reached, a rapid and continuous stream

of bubbles will emerge from the open end of the capillary tube.

Recording: Stop heating and allow the apparatus to cool slowly. The boiling point is the

temperature at which the stream of bubbles stops and the liquid is just drawn back into the

capillary tube. Record this temperature.

Solubility Determination
This protocol outlines a qualitative method to determine the solubility of cinnamyl alcohol in
various solvents.

Materials:

Test tubes and rack

Spatula

Graduated pipettes or cylinders

Cinnamyl alcohol sample

Solvents (e.g., water, ethanol, diethyl ether)

Procedure:
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Sample Addition: Place approximately 20-30 mg of cinnamyl alcohol into a clean, dry test

tube.

Solvent Addition: Add 1 mL of the chosen solvent to the test tube in small portions (e.g., 0.25

mL at a time).

Mixing: After each addition, shake the test tube vigorously for 10-20 seconds to facilitate

dissolution.

Observation: Observe the mixture carefully.

Soluble: The solid dissolves completely, forming a clear, homogeneous solution.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains

undissolved.

Insoluble: The solid does not appear to dissolve at all.

Recording: Record the observation for each solvent tested. For quantitative determination, a

gravimetric method involving the preparation of a saturated solution and subsequent

evaporation of the solvent would be employed.

Chemical Synthesis and Reactivity
Cinnamyl alcohol is a versatile intermediate in organic synthesis. For instance, it serves as a

precursor in the synthesis of the antidepressant drug reboxetine.
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Figure 1: Simplified workflow for the synthesis of Reboxetine from Cinnamyl Alcohol.

Biological Context and Potential Applications
Recent research has investigated the neuroprotective properties of cinnamyl alcohol. While

the exact mechanisms are still under investigation, one area of interest is its potential

interaction with the GABAergic system, the primary inhibitory neurotransmitter system in the

brain. Alcohols are known to act as positive allosteric modulators of GABAₐ receptors,

enhancing the inhibitory effects of GABA.[15][17]
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Figure 2: Hypothetical modulation of a GABA-A receptor by Cinnamyl Alcohol.

General Experimental Workflow
The characterization of a chemical compound like cinnamyl alcohol typically follows a

structured workflow to ensure comprehensive analysis and identification.
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General Chemical Characterization Workflow
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Figure 3: General workflow for the characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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